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Compound of Interest

Compound Name: RIP2 Kinase Inhibitor 3

Cat. No.: B12426005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GSK2983559 is a potent and orally active inhibitor of Receptor-Interacting Protein 2 (RIP2)

kinase, a key signaling node in the NOD-like receptor pathway involved in inflammatory

responses.[1][2] Effective delivery of this compound to cells in vitro is critical for studying its

biological activity. Due to its hydrophobic nature, GSK2983559 exhibits poor solubility in

aqueous solutions, necessitating the use of an organic solvent for the preparation of stock

solutions.[3][4] This document provides detailed protocols for the solubilization of GSK2983559

for use in cell culture experiments, ensuring optimal compound activity and reproducibility.

Physicochemical Properties and Solubility
GSK2983559 is a small molecule with a molecular weight of 458.55 g/mol (for the active

metabolite) and 538.53 g/mol (for the free acid).[3][5] Its chemical structure contributes to its

limited solubility in aqueous media.[2] The compound is available in different forms, including

the active metabolite and the free acid, which may have slightly different solubility profiles. It is

crucial to refer to the manufacturer's datasheet for the specific form of the compound being

used.

Table 1: Solubility of GSK2983559 and its Analogs
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Compound
Form

Solvent Solubility
Concentration
(mM)

Notes

GSK2983559

Active Metabolite
DMSO 100 mg/mL 218.07 mM

Use fresh,

moisture-free

DMSO.[3]

GSK2983559

Free Acid
DMSO 5 mg/mL 9.28 mM

Ultrasonic and

warming to 80°C

may be required.

Use newly

opened DMSO

as it is

hygroscopic.[5]

GSK2983559 Water Insoluble -

GSK2983559 Ethanol Insoluble -

GSK2983559 DMF < 1 mg/mL -

Insoluble or

slightly soluble.

[1]

Experimental Protocols
Materials

GSK2983559 (powder form)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile, anhydrous (hygroscopic)

Sterile microcentrifuge tubes or vials

Sterile pipette tips

Vortex mixer

Water bath or heat block (optional, for GSK2983559 free acid)

Ultrasonic bath (optional, for GSK2983559 free acid)
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Complete cell culture medium appropriate for the cell line being used

Preparation of a High-Concentration Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK2983559 active

metabolite (MW: 458.55 g/mol ). Adjust calculations accordingly for different compound forms

or desired stock concentrations.

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

maintain the sterility of the stock solution.

Weighing the Compound: Accurately weigh the desired amount of GSK2983559 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.59 mg of GSK2983559 active

metabolite.

Solvent Addition: Add the appropriate volume of sterile, anhydrous DMSO to the vial

containing the GSK2983559 powder. For the example above, add 1 mL of DMSO.

Dissolution:

For GSK2983559 Active Metabolite: Vortex the solution thoroughly until the powder is

completely dissolved.[3]

For GSK2983559 Free Acid: If the compound does not readily dissolve, sonicate the vial in

an ultrasonic bath and/or warm it to 80°C for a short period.[5] Visually inspect the solution

to ensure there are no visible particles.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[5]

Store the stock solution at -20°C or -80°C.[3][5] Consult the manufacturer's datasheet for

specific long-term storage recommendations. Stored properly, the stock solution in DMSO

is stable for at least one year at -80°C and one month at -20°C.[3]
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Stock Solution Preparation

Storage

Weigh GSK2983559 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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10 mM GSK2983559
in DMSO Stock

100 µM Intermediate
Dilution (Optional)

1:100 Dilution
in DMSO

1 µM Working Solution
in Culture Medium

1:10,000 Dilution
in Medium

1:100 Dilution
in Medium

Treat Cells

NOD2 Signaling Pathway

NOD2

RIP2 Kinase

Activation

NF-κB Pathway MAPK Pathway

Pro-inflammatory
Cytokines

GSK2983559

Inhibition
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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